5-Fluoro-2-(1H-Imidazol-1-Yl)Aniline

• IUPAC Name: 5-fluoro-2-imidazol-1-ylaniline
• InChI: InChI=1S/C9H8FN3/c10-7-1-2-9(8(11)5-7)13-4-3-12-6-13/h1-6H,11H2
• InChI Key: DCSCOECASPLFFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)N)N2C=CN=C2
• Molecular Formula: C9H8FN3
• DSSTOX Substance ID: DTXSID40379060
• Molecular Weight: 177.18 g/mol
• CAS RN: 251649-52-2

Description

5-Fluoro-2-(1H-Imidazol-1-Yl)Aniline is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. This compound is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different synthetic routes for imidazole and their derived products. For example, Hadizadeh et al. synthesized 2-(2-(1H-imidazol-1-yl)ethyl)-4-(1-benzyl-2-(substituted thio)-1H-imidazol-5-yl)-5-(substituted carbonyl)-6-methyl-1, 4-dihydropyridine-3-substituted carboxylic acid.

Molecular Structure Analysis

The molecular formula of 5-Fluoro-2-(1H-Imidazol-1-Yl)Aniline is C9H8FN3. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

5-Fluoro-2-(1H-Imidazol-1-Yl)Aniline is a white or colorless solid. It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms, and it shows two equivalent tautomeric forms.

Scientific Research Applications

Therapeutic Potential

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Anti-Tubercular Activity

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Synthesis Methods

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Dyes for Solar Cells and Other Optical Applications

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Functional Materials

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Mechanism of Action

Target of Action

5-Fluoro-2-(1H-Imidazol-1-Yl)Aniline is a compound that contains an imidazole moiety . Imidazole derivatives have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities . The downstream effects of these pathways would depend on the specific targets and mode of action of the compound.

Result of Action

Imidazole derivatives are known to exhibit a broad range of biological activities , suggesting that they can have diverse molecular and cellular effects.

Safety and Hazards

While the specific safety and hazards for 5-Fluoro-2-(1H-Imidazol-1-Yl)Aniline are not mentioned in the search results, it is advised that this compound is for R&D use only and not for medicinal, household or other use.

Future Directions

Imidazole has become an important synthon in the development of new drugs. Given the broad range of chemical and biological properties of imidazole derivatives, there is potential for the development of novel drugs that can overcome current public health problems.